Cas no 2138437-12-2 (rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine
• CAS No: 2138437-12-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 6399076
• PubChem ID: 165483844
• Update Time: 2025-07-21

rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine
• 2138437-12-2
• EN300-1131604

• Inchi： 1S/C6H13NO2/c1-8-2-3-9-6-4-5(6)7/h5-6H,2-4,7H2,1H3/t5-,6-/m1/s1
• InChI Key： DWGSEQHFLGIFIY-PHDIDXHHSA-N
• SMILES： O(CCOC)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine

Professional Introduction to Rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine (CAS No. 2138437-12-2)

Rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS NO. 2138437-12-2, represents a fascinating example of molecular architecture that combines cyclopropane and methoxyethoxy functional groups, making it a promising candidate for various biochemical applications.

The structural features of rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine are particularly noteworthy. The cyclopropane ring, known for its strained three-membered structure, introduces unique reactivity and spatial constraints that can influence the compound's interaction with biological targets. This structural motif is often employed in drug design to enhance binding affinity and selectivity. On the other hand, the 2-methoxyethoxy group adds a layer of hydrophilicity, which can modulate solubility and metabolic stability. These combined features make rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on harnessing the potential of cyclopropane-containing compounds in medicine. The strained bonds within the cyclopropane ring facilitate facile ring-opening reactions, which can be exploited to create bioactive molecules with high precision. This property has been particularly useful in the development of protease inhibitors and other enzyme-targeting drugs. Additionally, the methoxyethoxy substituent can serve as a linker to connect different pharmacophoric units, allowing for the creation of hybrid molecules with enhanced pharmacological properties.

One of the most compelling aspects of rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine is its potential in oncology research. Recent studies have demonstrated that cyclopropane derivatives can exhibit potent anti-cancer activity by interfering with critical cellular pathways involved in tumor growth and progression. The specific stereochemistry of rac-(1R,2R)-configuration ensures optimal interaction with biological targets, which is crucial for drug efficacy. Furthermore, the methoxyethoxy group can be modified to introduce additional functionalities that enhance target specificity and reduce off-target effects.

Another area where this compound shows promise is in the treatment of neurological disorders. The ability of cyclopropane-containing molecules to cross the blood-brain barrier has made them attractive candidates for developing drugs targeting central nervous system (CNS) diseases. Preliminary studies have indicated that rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine can modulate neurotransmitter systems involved in conditions such as depression and anxiety. The unique structural features of this compound allow it to interact with neurotransmitter receptors in a way that may lead to novel therapeutic interventions.

The synthesis of rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The synthesis must be carefully controlled to ensure high enantiomeric purity, as even minor deviations can significantly impact biological activity. Advances in asymmetric synthesis techniques have made it possible to produce enantiomerically pure forms of this compound more efficiently than ever before. These advancements have opened up new avenues for drug discovery and development.

In conclusion, rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine is a remarkable compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases, including cancer and neurological disorders. As research in this field continues to evolve, it is likely that compounds like rac-(1R,2R)-2-(2-methoxyethoxy)cyclopropan-1-amine will play an increasingly important role in the next generation of medicines.